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6β-Hydroxy Estrone 6β-Hydroxy Estrone 6beta-hydroxyestrone is a 3-hydroxy steroid that is estrone substituted by a beta-hydroxy group at position 6. It has a role as a human xenobiotic metabolite and a mouse metabolite. It is a 6beta-hydroxy steroid, a 17-oxo steroid, a 3-hydroxy steroid and a member of phenols. It derives from an estrone. It derives from a hydride of an estrane.
Brand Name: Vulcanchem
CAS No.: 1229-25-0
VCID: VC0123488
InChI: InChI=1S/C18H22O3/c1-18-7-6-12-11-3-2-10(19)8-14(11)16(20)9-13(12)15(18)4-5-17(18)21/h2-3,8,12-13,15-16,19-20H,4-7,9H2,1H3/t12-,13-,15+,16-,18+/m1/s1
SMILES: CC12CCC3C(C1CCC2=O)CC(C4=C3C=CC(=C4)O)O
Molecular Formula: C18H22O3
Molecular Weight: 286.4 g/mol

6β-Hydroxy Estrone

CAS No.: 1229-25-0

Reference Standards

VCID: VC0123488

Molecular Formula: C18H22O3

Molecular Weight: 286.4 g/mol

6β-Hydroxy Estrone - 1229-25-0

CAS No. 1229-25-0
Product Name 6β-Hydroxy Estrone
Molecular Formula C18H22O3
Molecular Weight 286.4 g/mol
IUPAC Name (6R,8R,9S,13S,14S)-3,6-dihydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
Standard InChI InChI=1S/C18H22O3/c1-18-7-6-12-11-3-2-10(19)8-14(11)16(20)9-13(12)15(18)4-5-17(18)21/h2-3,8,12-13,15-16,19-20H,4-7,9H2,1H3/t12-,13-,15+,16-,18+/m1/s1
Standard InChIKey HTORTGVWUGQTHQ-UHOVARLQSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)C[C@H](C4=C3C=CC(=C4)O)O
SMILES CC12CCC3C(C1CCC2=O)CC(C4=C3C=CC(=C4)O)O
Canonical SMILES CC12CCC3C(C1CCC2=O)CC(C4=C3C=CC(=C4)O)O
Description 6beta-hydroxyestrone is a 3-hydroxy steroid that is estrone substituted by a beta-hydroxy group at position 6. It has a role as a human xenobiotic metabolite and a mouse metabolite. It is a 6beta-hydroxy steroid, a 17-oxo steroid, a 3-hydroxy steroid and a member of phenols. It derives from an estrone. It derives from a hydride of an estrane.
Synonyms (6β)-3,6-Dihydroxyestra-1,3,5(10)-trien-17-one; 3,6β-Dihydroxyestra-1,3,5(10)-trien-17-one; 6β-Hydroxyestrone;
PubChem Compound 22295472
Last Modified Nov 11 2021
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